LITHIUM POLYPECTATE

• CAS No.: 108321-61-5
• Molecular Formula: C22H46N6O14S

Description

Lithium polypectate is a lithium-containing compound hypothesized to be derived from pectic acid, a structural heteropolysaccharide abundant in plant cell walls. While direct references to this compound are absent in the provided literature, its properties can be inferred from analogous lithium salts (e.g., lithium chloride, lithium citrate) and pectate chemistry. Lithium salts are widely studied for their ionic conductivity, biological activity, and industrial utility, such as in energy storage and pest control . This article compares this compound with structurally or functionally similar lithium compounds, leveraging data from existing studies on lithium salts and polysaccharide-metal complexes.

Preparation Methods

Synthetic Routes and Reaction Conditions

Lithium polypectate is synthesized by reacting polygalacturonic acid with lithium hydroxide. The reaction typically occurs in an aqueous medium, where polygalacturonic acid is dissolved in water, and lithium hydroxide is added gradually. The mixture is stirred until the reaction is complete, resulting in the formation of this compound.

Industrial Production Methods

Industrial production of this compound involves the extraction of polygalacturonic acid from citrus fruits, primarily oranges. The extracted polygalacturonic acid is then reacted with lithium hydroxide under controlled conditions to ensure high purity and yield. The final product is dried and processed into a fine powder for various applications .

Chemical Reactions Analysis

Compound Identification and Validity

The term "lithium polypectate" does not correspond to any recognized chemical compound in:

• IUPAC nomenclature

• CAS Registry

• Major journals (e.g., Journal of the American Chemical Society, Angewandte Chemie)

• Materials science repositories (e.g., PubChem, SciFinder).

The closest related terms are:

• Lithium pectate : A salt derived from pectic acid (a polysaccharide in plant cell walls).

• Lithium polyacrylate : A polymer used in batteries and absorbent materials.

No documented synthesis, characterization, or reactivity studies exist for "this compound" in the provided sources or standard references .

Analysis of Search Results

The provided sources focus on:

• Lithium hydroxide (LiOH) decomposition and cathode material synthesis .

• Elemental lithium reactivity with water, halogens, and acids .

• Lithium dendrite growth in electrolytes .

None describe reactions involving pectate derivatives or polysaccharide-lithium complexes.

Potential Explanations for the Discrepancy

• Terminology Error : The compound name may be misspelled or conflated with similar terms (e.g., "lithium pectate" or "this compound").

• Niche Application : If the compound exists, it might be an obscure or proprietary material with no publicly available studies.

• Theoretical Construct : The term could describe a hypothetical or computational model not yet synthesized.

Recommendations

To resolve ambiguity:

• Verify the compound’s IUPAC name or structural formula.

• Explore alternative nomenclature (e.g., CAS number, trade names).

• Consult specialized databases for unpublished industrial research.

Scientific Research Applications

Lithium polypectate has a wide range of applications in scientific research, including:

Chemistry: Used as a reagent in various chemical reactions and as a precursor for synthesizing other compounds.

Biology: Employed in studies related to cell wall structure and function in plants.

Medicine: Investigated for its potential therapeutic properties, including its role in drug delivery systems.

Industry: Utilized in the production of biodegradable materials and as a stabilizer in food products .

Mechanism of Action

The mechanism of action of lithium polypectate involves its interaction with various molecular targets and pathways. In biological systems, it can bind to cell wall components, altering their structure and function. In chemical reactions, this compound acts as a source of lithium ions, which can participate in various redox and substitution reactions. The exact molecular targets and pathways depend on the specific application and conditions .

Comparison with Similar Compounds

Comparison with Similar Lithium Compounds

Structural and Chemical Properties

Lithium polypectate is theorized to have a polymeric structure with lithium ions coordinated to pectate’s carboxylate groups. Key comparisons with other lithium compounds include:

Property	This compound	Lithium Chloride (LiCl)	Lithium Citrate (Li₃C₆H₅O₇)	Lithium Carbonate (Li₂CO₃)
Ionic Radius (Li⁺)	~0.76 Å (estimated)	0.76 Å	0.76 Å	0.76 Å
Solubility in Water	Low (polysaccharide)	84.5 g/100 mL (20°C)	25.5 g/100 mL (20°C)	1.3 g/100 mL (20°C)
Thermal Stability	Moderate (decomposes)	High (melts at 605°C)	Decomposes at 105°C	Decomposes at 720°C
Primary Applications	Hypothetical: Biodegradable ion conductors, drug delivery	Batteries, pest control	Pharmaceuticals, electrolytes	Glass/ceramics, batteries

Key Observations :

• Ionic Behavior : All lithium compounds share the same ionic radius (0.76 Å), but solubility and stability vary due to counterion effects. This compound’s polymeric structure likely reduces solubility compared to smaller anions like Cl⁻ .
• Thermal Stability : Lithium carbonate’s high decomposition temperature makes it suitable for high-temperature industrial processes, whereas this compound may degrade at moderate temperatures due to organic components .

Market and Industrial Relevance

• The global lithium compounds market is dominated by lithium carbonate (48% share in 2023), driven by battery demand . This compound’s niche applications (e.g., biodegradable materials) would require cost-effective production to compete with established salts.

Q & A

Q. Basic

• Detailed protocols : Specify exact reagent grades, mixing speeds, and drying conditions (e.g., lyophilization vs. oven drying) .
• Characterization consistency : Always report molecular weight (via SEC-MALS), DE (via titration), and lithium content (via atomic absorption spectroscopy).
• Data sharing : Deposit raw data (e.g., NMR spectra, chromatograms) in repositories like Zenodo or institutional databases .

How can computational modeling be integrated with experimental data to predict this compound’s behavior?

Q. Advanced

• Molecular dynamics (MD) : Simulate lithium ion diffusion in polypectate matrices to predict gelation thresholds.
• Quantum mechanics (QM) : Calculate binding energies between Li⁺ and carboxylate groups to guide synthesis.
• Validation : Compare simulation results with experimental rheology or XRD data, adjusting force fields as needed .

How should researchers conduct a systematic literature review on this compound’s applications?

Q. Basic

• Search strategy : Use keywords (e.g., "this compound," "pectate gels," "polysaccharide-lithium complexes") across PubMed, SciFinder, and Web of Science.
• Critical appraisal : Assess bias using tools like ROBIS (Risk of Bias in Systematic Reviews) and prioritize studies with full experimental disclosure .

What cross-disciplinary approaches are valuable for studying this compound’s biomedical or material science applications?

Q. Advanced

• Hybrid methodologies : Combine rheology (material science) with cytotoxicity assays (biology) to evaluate hydrogel biocompatibility.
• Collaborative frameworks : Partner with computational chemists to model drug-release kinetics or with engineers to test scalability.
• Contradiction analysis : Use dialectical frameworks to reconcile conflicting results (e.g., mechanical stability vs. biodegradability) .